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Compound of Interest

Compound Name: helium;neon

CAS No.: 12162-16-2

Cat. No.: B15933781

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in resolving

power supply issues with their Helium-Neon (HeNe) laser systems.

Quick Troubleshooting Guide & FAQs
This section addresses common problems in a direct question-and-answer format.

Q1: My HeNe laser does not produce a beam, and there is no glow from the tube. What should

I do?

A1: First, ensure all power connections are secure and the main power switch is on. Check if

the power indicator light on the supply is illuminated[1]. If the light is off, verify the outlet is

functional and check the power supply's fuse, if accessible[1]. If the light is on but there's no

output, there may be an issue with the power supply's internal high-voltage generation or the

connection to the laser tube. Always suspect the power supply first in a non-starting laser.

Q2: The laser tube flickers, sputters, or seems unstable. What is the cause?
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A2: A flickering or unstable discharge can be caused by several factors:

Power Supply and Tube Mismatch: The power supply's operating voltage range may not be

compatible with the HeNe tube's requirements. As tubes age, their required operating

voltage can increase[2][3].

Incorrect Current: The current supplied to the tube may be too low. Some power supplies

have an adjustable current setting[3].

Ballast Resistor Issues: An incorrect or failed ballast resistor can lead to instability. The

ballast resistor is crucial for maintaining a stable discharge[4][5].

Excessive Capacitance: For laser heads, the capacitance from the metal casing can

increase the minimum current required for stable operation[3].

Q3: The laser tube produces a glow, but there is no laser output, or the output power is very

low.

A3: If there is a stable discharge glow but no laser beam, consider the following:

Excessive Current: A faulty power supply regulator can cause the current to be too high,

which can reduce or even extinguish the laser output[3][6]. At two to three times the rated

current, there may be no beam at all[3].

Incorrect Gas Mixture: This is a tube-related issue and not directly a power supply fault, but it

can be a symptom.

Infrared (IR) HeNe Laser: It's possible you have an IR HeNe laser, and the beam is not

visible[3].

Q4: Can I test a HeNe laser tube without its specific power supply?

A4: While not ideal, it is possible to perform a basic test to see if the tube can produce a glow

discharge. This can be done using a high-frequency, high-voltage source like a Tesla coil or

another HeNe power supply brick held nearby to induce an RF glow inside the tube[2]. This test

only confirms the tube has gas and is not a definitive test of its ability to lase[2].
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Q5: What are the typical voltage and current requirements for a HeNe laser power supply?

A5: The requirements vary depending on the size and power of the HeNe tube. Generally,

small to medium tubes require an operating voltage between 900 and 2,500 VDC at 3 to 6.5

mA. The starting voltage needed to initiate the discharge is much higher, typically between 5

and 12 kV[4][7].

HeNe Laser Power Supply Specifications
The following table summarizes typical quantitative data for HeNe laser power supplies,

categorized by the laser's output power.

Laser Output
Power

Operating Voltage
(VDC)

Operating Current
(mA)

Starting Voltage
(kV)

0.5 - 4 mW 1,100 - 1,900 3.0 - 5.5 >10

0.5 - 5 mW 1,100 - 2,450 3.0 - 6.5 >10

4 - 10 mW 2,300 - 3,100 5.0 - 10.0 >10

10 mW 3,100 - 3,700 5.5 - 7.0 >12

18-25 inch tubes 2,700 - 3,900 5.5 - 7.0 >12

Note: These are general specifications. Always refer to the manufacturer's documentation for

your specific laser tube and power supply.[7][8]

Experimental Protocols
Safety First: HeNe laser power supplies generate lethal high voltages. Always disconnect and

unplug the power supply from the mains before making any adjustments or connections. Allow

capacitors to discharge completely. It is good practice to use a well-insulated high-value

resistor (e.g., a string of ten 100kΩ, 2W resistors) to manually discharge capacitors before

touching any high-voltage connections[9]. Keep one hand in your pocket when working around

high-voltage circuits to prevent current from passing through your chest[10].

Protocol 1: Measuring Power Supply Output Current
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Objective: To determine if the power supply is delivering the correct operating current to the

HeNe tube.

Methodology:

Disconnect Power: Ensure the power supply is completely disconnected from the AC mains.

Insert Multimeter: Safely insert a digital multimeter (DMM) set to measure DC milliamps in

series with the cathode (negative) lead of the laser tube.

Secure Connections: Double-check that all connections are secure and well-insulated.

Power On: Reconnect the power supply to the mains and turn it on.

Measure Current: Observe the current reading on the DMM. It should be stable and within

the specifications for your HeNe tube.

Power Down: Turn off and disconnect the power supply before removing the DMM from the

circuit.

Protocol 2: Verifying Power Supply and Tube
Compatibility
Objective: To ensure the power supply's voltage compliance range is suitable for the laser tube.

Methodology:

Consult Documentation: Obtain the datasheets for both the HeNe laser tube and the power

supply.

Identify Voltage Range: Note the specified operating voltage for the laser tube and the

voltage compliance range of the power supply[7].

Calculate Total Voltage: The total operating voltage is the sum of the tube's operating voltage

and the voltage drop across the ballast resistor (V = I * R).

Compare: This calculated total voltage must fall within the power supply's specified voltage

compliance range for stable operation[7].

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.photonlexicon.com/laserfaq/laserhps.htm
https://www.photonlexicon.com/laserfaq/laserhps.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15933781?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visual Troubleshooting Workflow
The following diagram illustrates a logical workflow for troubleshooting common HeNe laser

power supply issues.
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Start Troubleshooting

Is the power supply
indicator light ON?

Check mains power, fuse,
and power cord connections.

No

Is there a glow
discharge in the tube?

Yes

Inspect high-voltage wiring
and connections to the tube.

No

Is the glow discharge
stable or flickering?

Yes

Potential power supply
fault. Test or replace PSU. Is there laser output?

Measure operating current.
Is it within spec?

No

Laser system appears
functional.

Yes

Stable

Inspect/test the
ballast resistor.

Flickering

Adjust current if possible.
Check for PSU/tube mismatch.

No (High/Low)

Check for excessive current.
Consider tube fault or IR laser.

Yes

PSU voltage range may not
match the tube's needs.

Click to download full resolution via product page

Caption: Troubleshooting logic for HeNe laser power supply issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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